Cas no 1337373-29-1 (4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol)
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol
- SCHEMBL5561577
- 1337373-29-1
- EN300-1845895
-
- Inchi: 1S/C8H11NO4/c9-5(3-10)4-1-2-6(11)8(13)7(4)12/h1-2,5,10-13H,3,9H2
- InChI Key: PFDPXJWHQCVFJJ-UHFFFAOYSA-N
- SMILES: OCC(C1C=CC(=C(C=1O)O)O)N
Computed Properties
- Exact Mass: 185.06880783g/mol
- Monoisotopic Mass: 185.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 107Ų
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845895-1g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 1g |
$928.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-5g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 5g |
$2692.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-10g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 10g |
$3992.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-0.05g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 0.05g |
$780.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-0.1g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 0.1g |
$817.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-0.25g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 0.25g |
$855.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-0.5g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 0.5g |
$891.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-1.0g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 1g |
$928.0 | 2023-05-26 | ||
| Enamine | EN300-1845895-2.5g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 2.5g |
$1819.0 | 2023-09-19 | ||
| Enamine | EN300-1845895-5.0g |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol |
1337373-29-1 | 5g |
$2692.0 | 2023-05-26 |
4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol
Recent Advances in the Study of 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol (CAS: 1337373-29-1)
The compound 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol (CAS: 1337373-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Its structure, featuring both amino and hydroxyl functional groups on a benzene ring, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of catecholamine analogs, which are of interest for their potential applications in treating neurological disorders such as Parkinson's disease and depression.
One of the key findings in the latest research is the compound's ability to modulate oxidative stress pathways. In vitro studies have demonstrated that 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol exhibits antioxidant properties, which could be leveraged in the development of neuroprotective agents. These properties are attributed to the triol moiety, which can scavenge reactive oxygen species (ROS) and mitigate oxidative damage in cellular models.
Furthermore, the compound has been investigated for its potential as a chelating agent. Its ability to bind metal ions, particularly iron and copper, has been explored in the context of metal-induced toxicity and neurodegenerative diseases. Preliminary data suggest that it may help in reducing metal accumulation in neuronal cells, thereby offering a potential therapeutic strategy for conditions like Alzheimer's disease.
In addition to its biological activities, recent advancements in the synthetic methodologies for 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol have been reported. Novel catalytic systems and green chemistry approaches have been employed to improve the yield and purity of the compound, making it more accessible for further research and development. These synthetic improvements are critical for scaling up production and facilitating its use in preclinical studies.
Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Future research directions may include structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into viable therapeutic options.
In conclusion, 4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol (CAS: 1337373-29-1) represents a promising candidate for further investigation in the field of medicinal chemistry. Its multifaceted biological activities and synthetic versatility underscore its potential as a key player in the development of next-generation therapeutics. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the remaining scientific and technical challenges.
1337373-29-1 (4-(1-amino-2-hydroxyethyl)benzene-1,2,3-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)